Tracheloside
Tracheloside
(-)-Tracheloside is a natural product found in Trachelospermum asiaticum, Trachelospermum jasminoides, and Carthamus tinctorius with data available.
Brand Name:
Vulcanchem
CAS No.:
33464-71-0
VCID:
VC20871110
InChI:
InChI=1S/C27H34O12/c1-34-17-6-4-14(9-19(17)35-2)8-16-13-37-26(32)27(16,33)11-15-5-7-18(20(10-15)36-3)38-25-24(31)23(30)22(29)21(12-28)39-25/h4-7,9-10,16,21-25,28-31,33H,8,11-13H2,1-3H3
SMILES:
COC1=C(C=C(C=C1)CC2COC(=O)C2(CC3=CC(=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O)OC)O)OC
Molecular Formula:
C27H34O12
Molecular Weight:
550.6 g/mol
Tracheloside
CAS No.: 33464-71-0
Cat. No.: VC20871110
Molecular Formula: C27H34O12
Molecular Weight: 550.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (-)-Tracheloside is a natural product found in Trachelospermum asiaticum, Trachelospermum jasminoides, and Carthamus tinctorius with data available. |
|---|---|
| CAS No. | 33464-71-0 |
| Molecular Formula | C27H34O12 |
| Molecular Weight | 550.6 g/mol |
| IUPAC Name | 4-[(3,4-dimethoxyphenyl)methyl]-3-hydroxy-3-[[3-methoxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl]oxolan-2-one |
| Standard InChI | InChI=1S/C27H34O12/c1-34-17-6-4-14(9-19(17)35-2)8-16-13-37-26(32)27(16,33)11-15-5-7-18(20(10-15)36-3)38-25-24(31)23(30)22(29)21(12-28)39-25/h4-7,9-10,16,21-25,28-31,33H,8,11-13H2,1-3H3 |
| Standard InChI Key | LWYAMIUSVGPFKS-UHFFFAOYSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)C[C@H]2COC(=O)[C@@]2(CC3=CC(=C(C=C3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)OC)O)OC |
| SMILES | COC1=C(C=C(C=C1)CC2COC(=O)C2(CC3=CC(=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O)OC)O)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)CC2COC(=O)C2(CC3=CC(=C(C=C3)OC4C(C(C(C(O4)CO)O)O)O)OC)O)OC |
| Melting Point | 168 - 170 °C |
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